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Compound of Interest

Compound Name: 14,15-EE-5(2)-E

Cat. No.: B12341540

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and regulatory compliance is paramount. The proper disposal of chemical reagents like 14,15-
EE-5(2)-E, a structural analog of 14,15-epoxyeicosatrienoic acid (14,15-EET), is a critical
aspect of responsible laboratory management. This guide provides a comprehensive, step-by-
step operational plan for the proper disposal of 14,15-EE-5(Z)-E.

Important Notice: A specific Safety Data Sheet (SDS) containing detailed disposal instructions
for 14,15-EE-5(Z)-E is not readily available in the public domain. In the absence of an SDS, this
compound and its containers must be treated as hazardous waste. The following procedures
are based on general best practices for the disposal of research-grade laboratory chemicals.
Always prioritize your institution's Environmental Health and Safety (EHS) guidelines.

Core Principle: Treat as Hazardous Waste

Without a definitive SDS, 14,15-EE-5(Z)-E and any materials contaminated with it should be
handled and disposed of as hazardous waste. This conservative approach ensures the highest
level of safety for personnel and the environment.

Key Compound Data

The following table summarizes essential data for 14,15-EE-5(Z)-E, which informs its handling
and disposal considerations.
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Chemical Name

14,15-Epoxyeicosa-5(Z)-enoic

[1]

acid
CAS Number 519038-92-7 [1]
Molecular Formula C20H3603 [1]
Molecular Weight 324.5 g/mol [1]

Physical Form

Typically supplied as a solution
in an organic solvent, such as

ethanol.

[1]

Solubility

Soluble in DMF, DMSO, and
ethanol.

[1]

Known Hazards

Since it is often supplied in
ethanol, it should be treated as
a flammable liquid. Other
toxicological properties have

not been fully investigated.

[2]

Storage

Store as a solution at -20°C.

Step-by-Step Disposal Protocol

This protocol provides a general framework for the safe disposal of 14,15-EE-5(Z)-E.

Adherence to your local and institutional regulations is mandatory.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing appropriate PPE:

o Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Chemically resistant gloves (e.g., nitrile).

e Body Protection: A standard laboratory coat.
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Step 2: Waste Collection and Containerization

» Designated Waste Container: Use a dedicated, leak-proof container that is chemically
compatible with 14,15-EE-5(Z)-E and its solvent (likely ethanol). A high-density polyethylene
(HDPE) or glass container is generally suitable.

o Labeling: Immediately label the container with a "Hazardous Waste" sticker or tag provided
by your institution's EHS department.[3] The label must include:

o The full chemical name: "14,15-EE-5(Z)-E" and the solvent (e.g., "in Ethanol"). Avoid using
abbreviations or chemical formulas.

o The approximate concentration and volume.

o The date when the first drop of waste was added to the container (accumulation start
date).[3]

o The name of the principal investigator or lab group.

e Segregation: Do not mix 14,15-EE-5(Z)-E waste with other incompatible waste streams.[3]
For example, keep it separate from acids, bases, and oxidizers.[4]

Step 3: On-site Storage

o Location: Store the hazardous waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory, at or near the point of generation.[4][5]

o Container Integrity: Keep the waste container tightly sealed except when adding waste.[5][6]

e Secondary Containment: It is best practice to place liquid waste containers in secondary
containment (e.g., a chemical-resistant tray or tub) to contain any potential leaks.

Step 4: Arranging for Disposal

» Contact EHS: Once the waste container is full or has been accumulating for a period defined
by your institution (often 6-12 months), contact your EHS office to schedule a waste pickup.

[51[7]
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e Provide Information: Be prepared to provide the EHS staff with all the information from the
hazardous waste label.

Disposal of Empty Containers

Empty containers that held 14,15-EE-5(Z)-E must also be treated as hazardous waste unless
properly decontaminated.

o Triple Rinsing: Triple rinse the empty container with a suitable solvent (such as ethanol).[8]

e Rinsate Collection: The first rinseate is considered hazardous and must be collected and
disposed of as hazardous waste.[8] Subsequent rinsates may also need to be collected,
depending on institutional policy.

o Defacing Labels: Completely remove or deface the original product label before disposing of
the decontaminated container in the appropriate recycling or trash receptacle.[6]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 14,15-
EE-5(2)-E.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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